Cas no 67354-35-2 (Ethyl 4-tert-butoxy-3-oxobutanoate)

Ethyl 4-tert-butoxy-3-oxobutanoate is a versatile ester compound widely used in organic synthesis, particularly as a key intermediate in the preparation of pharmaceuticals and fine chemicals. Its structure features a reactive β-ketoester moiety and a tert-butoxy group, making it valuable for nucleophilic substitution and condensation reactions. The tert-butoxy group enhances stability, while the ethyl ester functionality improves solubility in organic solvents. This compound is particularly useful in multi-step syntheses, offering controlled reactivity and compatibility with various reagents. Its well-defined properties ensure consistent performance in applications such as heterocycle formation and asymmetric synthesis, making it a reliable choice for research and industrial processes.

Ethyl 4-tert-butoxy-3-oxobutanoate structure

67354-35-2 structure

Product Name:Ethyl 4-tert-butoxy-3-oxobutanoate

CAS No:67354-35-2

MF:C₁₀H₁₈O₄

MW:202.247523784637

MDL:MFCD11558925

CID:58569

PubChem ID:11790264

Update Time:2025-10-29

Ethyl 4-tert-butoxy-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-tert-butoxyacetoacetate
- 4-tert-Butoxy-3-oxobutyric acid ethyl ester
- ethyl 4-[(2-methylpropan-2-yl)oxy]-3-oxobutanoate
- ETHYL 4-TERT-BUTOXY-3-OXOBUTANOATE
- 4-tert-butoxy-3-oxo-butyric acid ethyl ester
- AG-G-54659
- AGN-PC-00G7PX
- Butanoic acid, 4-(1,1-dimethylethoxy)-3-oxo-, ethyl ester
- ethyl 4-(t-butoxy)-3-oxobutanoate
- ethyl 4-(tert-butoxy)-3-oxobutanoate
- ethyl 4-t-butoxyacetoacetate
- KB-201924
- Ethyl 4-tert-butoxy-3-oxobutanoate
- MDL： MFCD11558925
- Inchi： 1S/C10H18O4/c1-5-13-9(12)6-8(11)7-14-10(2,3)4/h5-7H2,1-4H3
- InChI Key： CVEFXRBXZIGLMA-UHFFFAOYSA-N
- SMILES： O(CC(CC(=O)OCC)=O)C(C)(C)C

Computed Properties

Exact Mass: 202.12054

Experimental Properties

Density: 1.008
Boiling Point: 267 ºC
Flash Point: 111 ºC
PSA: 52.6

Ethyl 4-tert-butoxy-3-oxobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E921695-10mg	Ethyl 4-tert-butoxy-3-oxobutanoate	67354-35-2		10mg	$ 50.00	2022-06-05
TRC	E921695-50mg	Ethyl 4-tert-butoxy-3-oxobutanoate	67354-35-2		50mg	$ 95.00	2022-06-05
TRC	E921695-100mg	Ethyl 4-tert-butoxy-3-oxobutanoate	67354-35-2		100mg	$ 135.00	2022-06-05
Enamine	EN300-244663-0.05g	ethyl 4-(tert-butoxy)-3-oxobutanoate	67354-35-2	95%	0.05g	$94.0	2024-06-19
Enamine	EN300-244663-0.1g	ethyl 4-(tert-butoxy)-3-oxobutanoate	67354-35-2	95%	0.1g	$140.0	2024-06-19
Enamine	EN300-244663-0.25g	ethyl 4-(tert-butoxy)-3-oxobutanoate	67354-35-2	95%	0.25g	$200.0	2024-06-19
Enamine	EN300-244663-0.5g	ethyl 4-(tert-butoxy)-3-oxobutanoate	67354-35-2	95%	0.5g	$374.0	2024-06-19
Enamine	EN300-244663-1.0g	ethyl 4-(tert-butoxy)-3-oxobutanoate	67354-35-2	95%	1.0g	$499.0	2024-06-19
Enamine	EN300-244663-2.5g	ethyl 4-(tert-butoxy)-3-oxobutanoate	67354-35-2	95%	2.5g	$978.0	2024-06-19
Enamine	EN300-244663-5.0g	ethyl 4-(tert-butoxy)-3-oxobutanoate	67354-35-2	95%	5.0g	$1448.0	2024-06-19

Ethyl 4-tert-butoxy-3-oxobutanoate Related Literature

1. 1,3-Dipolar cycloaddition route to oxygen heterocyclic triones

Raymond C. F. Jones,Kathryn A. M. Duller,Simone I. E. Vulto J. Chem. Soc. Perkin Trans. 1 1998 411